Cas no 18259-45-5 ( )
structure
Product Name:
CAS No:18259-45-5
MF:C16H14O
MW:222.281764507294
CID:907051
PubChem ID:10704266
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 11-methyldibenzo[1,2-a:1',2'-e][7]annulen-11-ol
- 5-Hydroxy-5-methyl-5H-dibenzo[a,d]cycloheptene
- 5-hydroxy-5-methyl-5H-dibenzo<a,d>cycloheptene
- 5-Methyl-5-suberenol
- SCHEMBL10925551
- DTXSID20443758
- AGN-PC-0N951V
- 5-Methyl-5H-dibenzo[a,d]cyclohepten-5-ol
- 2-Methyltricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,9,11,13-heptaen-2-ol
- 18259-45-5
-
-
- Inchi: 1S/C16H14O/c1-16(17)14-8-4-2-6-12(14)10-11-13-7-3-5-9-15(13)16/h2-11,17H,1H3
- InChI Key: KLQHVNZBDPYFDJ-UHFFFAOYSA-N
- SMILES: OC1(C)C2C=CC=CC=2C=CC2C=CC=CC1=2
Computed Properties
- Exact Mass: 222.10400
- Monoisotopic Mass: 222.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23000
- LogP: 3.42620
Customs Data
- HS CODE:2906299090
- Customs Data:
China Customs Code:
2906299090Overview:
2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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